Cas no 54946-78-0 (9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]-)

• Product Name: 9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]-
• CAS No: 54946-78-0
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• CID: 353250
• PubChem ID: 13162744
• Update Time: 2025-04-19

9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-amino-4-[(2-methylphenyl)amino]-
• 1-amino-4-(2-methylanilino)anthracene-9,10-dione
• 54946-78-0
• 1-Amino-4-(o-tolylamino)anthracene-9,10-dione
• DTXSID30523737

• Inchi： 1S/C21H16N2O2/c1-12-6-2-5-9-16(12)23-17-11-10-15(22)18-19(17)21(25)14-8-4-3-7-13(14)20(18)24/h2-11,23H,22H2,1H3
• InChI Key： JPHKTVKOJQHNSF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C(=CC=C(C=21)NC1C=CC=CC=1C)N)=O

Computed Properties

• Exact Mass: 328.12128
• Monoisotopic Mass: 328.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19